Cas no 1805025-86-8 (2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805025-86-8
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4901764
• Update Time: 2025-06-26

2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-3-4-1-5(13(14)15)2-6(12-4)7(9,10)11/h1-2H,3H2
• InChI Key： SDKGEHRCPUCGQE-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(C(F)(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine

2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805025-86-8)

The compound 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805025-86-8) is a highly specialized organic chemical that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a bromomethyl group at the 2-position, a nitro group at the 4-position, and a trifluoromethyl group at the 6-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine. Researchers have employed a variety of strategies, including nucleophilic aromatic substitution, coupling reactions, and directed metallation techniques, to construct this compound with high precision. The use of palladium-catalyzed cross-coupling reactions has been particularly notable, as it allows for the controlled introduction of the bromomethyl group while maintaining the integrity of the pyridine ring.

The electronic effects of the substituents on the pyridine ring play a crucial role in determining the reactivity and functionality of 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine. The nitro group at the 4-position is an electron-withdrawing group (EWG), which enhances the electrophilicity of the pyridine ring and facilitates nucleophilic attacks at specific positions. Conversely, the trifluoromethyl group at the 6-position introduces both electron-withdrawing and steric effects, further modulating the reactivity of the molecule. These properties make 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine an ideal candidate for use in various chemical transformations.

In terms of applications, 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine has shown promise in drug discovery efforts. Its ability to act as a versatile intermediate in medicinal chemistry has led to its incorporation into numerous bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound as a key building block in the synthesis of kinase inhibitors, which are critical targets in cancer therapy. The bromomethyl group serves as an excellent leaving group, enabling subsequent functionalization steps that are essential for optimizing biological activity.

Beyond pharmacology, 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of this compound can exhibit desirable charge transport properties, paving the way for their integration into advanced electronic devices.

The synthesis and characterization of 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical techniques have provided valuable insights into its physical and chemical properties, further enhancing its utility in research and development.

From an environmental standpoint, understanding the fate and behavior of 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine in various ecosystems is crucial for ensuring its safe handling and disposal. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential impact on aquatic organisms. These investigations are essential for developing sustainable practices that minimize ecological risks associated with its use.

In conclusion, 2-Bromomethyl-4-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805025-86-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features, combined with cutting-edge synthetic methodologies and applications in drug discovery and materials science, underscore its importance as a valuable tool for researchers worldwide.